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Compound of Interest

Compound Name: L-368,899

Cat. No.: B124111 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and handling of the

oxytocin receptor antagonist, L-368,899. Below you will find troubleshooting guides and

frequently asked questions (FAQs) to ensure the successful application of this compound in

your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for L-368,899?

A1: Proper storage is crucial to maintain the integrity of L-368,899. For the solid (powder) form,

storage at -20°C is recommended. Stock solutions, typically prepared in DMSO, should be

stored at -80°C for long-term stability and at -20°C for shorter periods. It is advised to aliquot

stock solutions to avoid repeated freeze-thaw cycles.

Q2: How long is L-368,899 stable under these storage conditions?

A2: Based on supplier recommendations, the solid form of L-368,899 is stable for at least three

years when stored at -20°C. Stock solutions in DMSO are generally stable for up to two years

at -80°C and for one year at -20°C. For aqueous solutions, it is recommended to prepare them

fresh and use them on the same day.[1][2]

Q3: What solvents are recommended for dissolving L-368,899?
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A3: L-368,899 hydrochloride is soluble in both DMSO and water.[3][4] For creating

concentrated stock solutions, high-purity, anhydrous DMSO is the preferred solvent.[5]

Q4: My L-368,899 solution precipitated after diluting my DMSO stock in an aqueous buffer.

What should I do?

A4: This is a common issue when diluting a compound from a high-concentration organic stock

into an aqueous medium. To prevent precipitation, consider the following:

Lower the final DMSO concentration: Aim for a final DMSO concentration of 0.5% or less in

your working solution, as this is generally well-tolerated by most cell cultures.

Use a co-solvent system for in vivo studies: A commonly used formulation for in vivo

experiments is a mixture of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[2]

This vehicle helps to maintain the solubility of L-368,899 in an aqueous environment.

Prepare fresh: For aqueous-based assays, it is best to prepare the working solution fresh on

the day of the experiment.[1]

Q5: What is the selectivity profile of L-368,899?

A5: L-368,899 is a potent and selective oxytocin receptor (OTR) antagonist. It exhibits

significantly lower affinity for vasopressin receptors V1a and V2, with studies showing over 40-

fold selectivity for the OTR.[6] However, it is important to note that at higher concentrations,

cross-reactivity with vasopressin receptors can occur. One study has suggested that in human

brain tissue, L-368,899 may have a slightly higher affinity for the vasopressin 1a receptor

(AVPR1a) than the oxytocin receptor.[7] Researchers should consider this when designing

experiments and interpreting results.

Data Summary Tables
Table 1: Recommended Storage Conditions and Stability
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Form Storage Temperature Recommended Duration

Solid (Powder) -20°C ≥ 3 years

DMSO Stock Solution -80°C ≤ 2 years[1]

-20°C ≤ 1 year[1]

Aqueous Solution 4°C
Prepare fresh; use same

day[1][3]

Table 2: Solubility of L-368,899 Hydrochloride

Solvent Maximum Concentration

DMSO ~100 mM[4]

Water ~100 mM[4]

In Vivo Formulation 5 mg/mL (8.46 mM)[2]

(10% DMSO, 40% PEG300, 5% Tween 80, 45%

Saline)

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh the required amount of L-368,899 hydrochloride powder.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve a 10 mM

concentration. For example, to prepare 1 mL of a 10 mM stock solution from L-368,899
hydrochloride (M.W. 591.2 g/mol ), you would dissolve 5.912 mg of the compound in 1 mL of

DMSO.

Dissolution: Gently vortex or sonicate the solution until the compound is completely

dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term storage or -20°C for
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shorter-term use.

Protocol 2: Preparation of a Working Solution for Cell-Based Assays

Thawing: Thaw a single aliquot of the 10 mM DMSO stock solution at room temperature.

Serial Dilution (if necessary): Perform serial dilutions in DMSO to achieve an intermediate

concentration that can be easily diluted into your cell culture medium.

Final Dilution: Add the appropriate volume of the DMSO stock or intermediate dilution to your

pre-warmed cell culture medium to reach the desired final concentration. Ensure the final

DMSO concentration is kept to a minimum (ideally ≤ 0.5%).

Mixing: Gently mix the final working solution immediately before adding it to your cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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